Cas no 746651-94-5 ((2-chlorophenyl)-(3,4,5-trifluorophenyl)methanone)

• Product Name: (2-chlorophenyl)-(3,4,5-trifluorophenyl)methanone
• CAS No: 746651-94-5
• MF: C₁₃H₆ClF₃O
• MW: 270.634353160858
• CID: 1769242
• PubChem ID: 24722752
• Update Time: 2025-10-21

(2-chlorophenyl)-(3,4,5-trifluorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (2-chlorophenyl)-(3,4,5-trifluorophenyl)methanone
• 2-Chloro-3',4',5',-trifluorobenzophenone
• 2-chloro-3',4',5'-trifluorobenzophenone, AldrichCPR
• 2-CHLORO-3',4',5'-TRIFLUOROBENZOPHENONE
• AKOS010915442
• DTXSID90641446
• (2-Chlorophenyl)(3,4,5-trifluorophenyl)methanone
• MFCD01319930
• 746651-94-5

• MDL： MFCD01319930
• Inchi： 1S/C13H6ClF3O/c14-9-4-2-1-3-8(9)13(18)7-5-10(15)12(17)11(16)6-7/h1-6H
• InChI Key： MNKKLDZGIKCDAZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C1C=C(C(=C(C=1)F)F)F)=O

Computed Properties

• Exact Mass: 270.00600
• Monoisotopic Mass: 270.0059270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.98830

Additional information on (2-chlorophenyl)-(3,4,5-trifluorophenyl)methanone

Introduction to (2-chlorophenyl)-(3,4,5-trifluorophenyl)methanone (CAS No. 746651-94-5)

(2-chlorophenyl)-(3,4,5-trifluorophenyl)methanone, also known by its CAS number 746651-94-5, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which consists of a chlorinated phenyl ring and a trifluorinated phenyl ring linked by a ketone group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of (2-chlorophenyl)-(3,4,5-trifluorophenyl)methanone is C₁₃H₆ClF₃O, with a molecular weight of approximately 280.63 g/mol. The compound's structural complexity and the presence of multiple substituents contribute to its stability and reactivity in different chemical environments. These properties have been extensively studied to understand its potential as a lead compound in the development of novel therapeutic agents.

In recent years, the interest in (2-chlorophenyl)-(3,4,5-trifluorophenyl)methanone has been driven by its potential as an intermediate in the synthesis of bioactive molecules. Research has shown that this compound can serve as a building block for the creation of more complex structures with enhanced biological activities. For instance, studies have explored its use in the synthesis of inhibitors targeting specific enzymes involved in various disease pathways.

One notable application of (2-chlorophenyl)-(3,4,5-trifluorophenyl)methanone is in the development of inhibitors for kinases, which are key enzymes involved in signal transduction pathways. Kinase inhibitors have shown promise in the treatment of cancer and inflammatory diseases. Recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, suggesting its potential as a lead molecule for further optimization.

The biological activity of (2-chlorophenyl)-(3,4,5-trifluorophenyl)methanone has also been evaluated in preclinical studies. In vitro assays have shown that it can effectively inhibit the growth of certain cancer cell lines, indicating its potential as an anticancer agent. Additionally, studies have explored its effects on inflammation and oxidative stress, highlighting its multifaceted biological profile.

The synthetic route to produce (2-chlorophenyl)-(3,4,5-trifluorophenyl)methanone involves several well-established chemical reactions. One common approach is the Friedel-Crafts acylation reaction between 2-chlorobenzoyl chloride and 3,4,5-trifluorobenzene. This method provides high yields and purity levels, making it suitable for large-scale production. Advances in synthetic chemistry have also led to the development of more efficient and environmentally friendly routes to synthesize this compound.

In addition to its role as an intermediate in drug synthesis, (2-chlorophenyl)-(3,4,5-trifluorophenyl)methanone has been investigated for its potential as a probe molecule in biochemical studies. Its unique structure allows it to interact with specific biomolecules, providing insights into protein-ligand interactions and cellular processes. This application has significant implications for drug discovery and development by facilitating the identification of novel targets and mechanisms.

The safety profile of (2-chlorophenyl)-(3,4,5-trifluorophenyl)methanone is another important aspect that has been studied extensively. Toxicological evaluations have shown that it exhibits low toxicity at therapeutic concentrations. However, like any chemical compound used in pharmaceutical research, appropriate handling and safety measures are essential to ensure the well-being of researchers and compliance with regulatory standards.

In conclusion, (2-chlorophenyl)-(3,4,5-trifluorophenyl)methanone (CAS No. 746651-94-5) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent or probe molecule. Ongoing research continues to uncover new applications and optimize its properties for various biomedical applications.